Cas no 1797900-89-0 (2-Ethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]acetamide)

• Product Name: 2-Ethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]acetamide
• CAS No: 1797900-89-0
• MF: C₁₆H₂₇NO₃
• MW: 281.390485048294
• CID: 5372470
• Update Time: 2025-06-12

2-Ethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]acetamide

• Inchi： 1S/C16H27NO3/c1-3-20-9-15(18)17-10-16(19-2)13-5-11-4-12(7-13)8-14(16)6-11/h11-14H,3-10H2,1-2H3,(H,17,18)
• InChI Key： ZSYHVMONMXUCFZ-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)C2CC3CC1CC(C3)C2)(=O)COCC

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 425.1±20.0 °C(Predicted)
• pka: 14.83±0.46(Predicted)

Additional information on 2-Ethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]acetamide

Introduction to 2-Ethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]acetamide (CAS No. 1797900-89-0) in Modern Chemical and Pharmaceutical Research

2-Ethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]acetamide, identified by the CAS number 1797900-89-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique molecular architecture and potential biological activities. This compound belongs to a class of tricyclic derivatives, which are known for their diverse pharmacological properties and applications in drug discovery.

The molecular structure of 2-Ethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]acetamide features a tricyclo[3.3.1.13,7]decane backbone, which is a fused ring system that contributes to its rigidity and stability. This particular scaffold is relatively rare in natural products but has been extensively explored for its synthetic utility and potential as a pharmacophore. The presence of both ethoxy and methoxy substituents further enhances the compound's complexity, influencing its interactions with biological targets.

In recent years, there has been a growing interest in tricyclic compounds due to their ability to exhibit high binding affinity and selectivity towards various biological receptors. The tricyclo[3.3.1.13,7]decane core is particularly notable for its potential applications in the development of central nervous system (CNS) drugs, as it can mimic the natural conformation of bioactive molecules involved in neurotransmission and signaling pathways.

One of the most compelling aspects of 2-Ethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]acetamide is its structural similarity to certain bioactive natural products that have demonstrated therapeutic efficacy in preclinical studies. For instance, tricyclic compounds derived from plant sources have been shown to possess anti-inflammatory, analgesic, and even neuroprotective properties. The synthetic approach to this compound allows researchers to modify its structure while retaining key pharmacophoric elements, enabling the exploration of novel drug candidates.

The synthesis of 2-Ethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]acetamide involves multiple steps, including cyclization reactions and functional group transformations, which highlight the synthetic challenges and opportunities associated with this class of molecules. Advanced computational methods are often employed to optimize reaction pathways and predict the biological activity of derivatives before experimental validation.

Recent studies have begun to explore the potential applications of this compound in medicinal chemistry by investigating its interactions with enzymes and receptors relevant to human diseases. For example, modifications to the tricyclo[3.3.1.13,7]decane scaffold have led to compounds with enhanced binding affinity for targets such as acetylcholinesterase or monoamine oxidase, which are implicated in neurodegenerative disorders like Alzheimer's disease.

The pharmacokinetic properties of 2-Ethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]acetamide are also under investigation, as optimizing these parameters is crucial for translating preclinical findings into clinical success. Factors such as solubility, metabolic stability, and bioavailability are carefully considered during drug development, and computational modeling plays a significant role in predicting these properties.

In conclusion, 2-Ethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]acetamide represents a promising lead compound in the quest for novel therapeutic agents derived from tricyclic scaffolds. Its unique structural features offer opportunities for further exploration in drug discovery programs aimed at addressing unmet medical needs across various therapeutic areas.